Cas no 1805287-07-3 (2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine)

• Product Name: 2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine
• CAS No: 1805287-07-3
• MF: C₆H₂Cl₂F₂IN
• MW: 323.894058704376
• CID: 4848831
• Update Time: 2025-11-01

2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H2Cl2F2IN/c7-3-2(6(9)10)1-12-5(8)4(3)11/h1,6H
• InChI Key： KKSVREHZCVNRDR-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(F)F)=C1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine

Introduction to 2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine (CAS No. 1805287-07-3)

2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805287-07-3, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom incorporated into the six-membered benzene-like ring. The presence of multiple substituents—specifically two chlorine atoms at the 2- and 4-positions, a difluoromethyl group at the 5-position, and an iodine atom at the 3-position—endows it with unique electronic and steric properties that make it highly valuable in synthetic chemistry.

The structural configuration of 2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine facilitates diverse chemical transformations, making it a versatile building block for constructing more complex molecular architectures. The electron-withdrawing nature of the chlorine and difluoromethyl groups enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in drug discovery. Additionally, the iodine atom serves as a handle for further functionalization via palladium-catalyzed reactions, enabling the introduction of various pharmacophores.

In recent years, this compound has garnered attention in the development of novel therapeutic agents. Its pyridine core is a common motif in bioactive molecules, particularly in kinase inhibitors and antiviral drugs. For instance, derivatives of pyridine have been explored for their potential in targeting diseases such as cancer and infectious disorders. The specific substitution pattern of 2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine allows for fine-tuning of pharmacokinetic properties, including solubility and metabolic stability, which are critical factors in drug design.

One notable application of 2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. Pyridine-based inhibitors have shown promise in disrupting aberrant signaling pathways involved in diseases like Alzheimer's and Parkinson's. The chlorine and difluoromethyl groups contribute to binding affinity by forming hydrophobic interactions and π-stacking with biological targets, while the iodine atom provides a site for further derivatization to optimize receptor binding.

Advances in computational chemistry have further highlighted the utility of 2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine as a scaffold for drug discovery. Molecular modeling studies indicate that its rigid pyridine core can be engineered to fit into specific binding pockets of enzymes and receptors with high precision. The presence of halogen atoms enhances dipole moments, improving interactions with polar residues in biological targets. This has led to the exploration of its derivatives as potential candidates for treating metabolic disorders and neurodegenerative diseases.

The agrochemical sector has also leveraged 2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine in developing novel pesticides. Pyridine derivatives are known for their efficacy against a broad spectrum of pests due to their ability to interfere with nervous system function. The structural features of this compound contribute to its bioactivity by modulating enzyme inhibition pathways in insects. Furthermore, its stability under environmental conditions makes it suitable for long-lasting formulations that reduce application frequency.

In synthetic methodologies, 2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine serves as a precursor for generating libraries of heterocyclic compounds through iterative functionalization. Its iodinated position allows for sequential coupling reactions with aryl halides or organometallic reagents, enabling access to structurally diverse compounds with potential therapeutic applications. Such combinatorial approaches are increasingly employed in high-throughput screening campaigns to identify novel bioactive molecules.

The growing interest in fluorinated compounds has positioned 2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine as a key intermediate in medicinal chemistry. Fluoro-substituents enhance metabolic stability and binding affinity by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has spurred research into optimizing synthetic routes to incorporate fluorines efficiently while maintaining regioselectivity.

Future directions in the study of 2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine may include exploring its role in photopharmacology—where light-responsive drugs are designed to modulate biological activity upon irradiation. The presence of electron-withdrawing groups could influence excited-state properties, making this compound a candidate for photo-controlled drug release systems.

Overall,2,4-Dichloro-5-(difluoromethyl)-3-iodopyridine (CAS No. 1805287-07-3) represents a cornerstone molecule in synthetic organic chemistry with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features continue to inspire innovation in drug design and material science.